In this paper, hot gas pressure forming (HGPF) of titanium alloy irregularly profiled tubular component using laser-welded tube was studied by both simulation and experiment. Uniaxial tensile tests of base metal (BM) under different conditions were performed to determine the true stress–strain curves. The forming process was optimized by finite element simulation and response surface method (RSM). Results show that the forming pressure increases with the decreasing temperature and increasing strain rate. Microstructures of BM are sensitive of forming temperature, strain and strain rate. Wrinkling and local thinning of the component can be avoided by a reasonable initial tube diameter during the forming. Ideal weld position should be determined to avoid the failure of the weld seam (WS). A qualified TC2 titanium alloy component with both high dimensional accuracy and good post-form properties was successfully formed by HGPF using the optimized forming parameters. The total heating and forming time of the tube was less than 30 min. Both of the post-form properties and microstructures of the component were almost the same with the initial material.

Additive Manufacturing (AM) using Selective Laser Melting (SLM) has gained significant prominence across various industries involved in stainless steel part manufacturing. Selective Laser Melting makes it possible to manufacture parts with very complex geometry and with remarkable mechanical and physicochemical properties by controlling the microstructure via the appropriate choice of process parameters. This study presents a comprehensive literature review aiming to provide the scientific and technical communities with an overview of existing knowledge and experimental data regarding the effects of Selective Laser Melting parameters and conditions on the microstructure and mechanical properties of stainless-steel parts. The objective is to highlight the impact of various factors, such as process parameters, building atmosphere, post-heat treatments and initial powder characteristics on phase transformation, porosity and microcracks formation, microstructure evolution and mechanical properties of SLMed stainless steels. Additionally, the integration of emerging Smart Additive Manufacturing (SAM) requires experimental databases, properties prediction and processing parameters optimization to enhance the entire process spanning from design to final product.

The initial temperature of the preform has an important influence on the stretch and blowing step of the process to produce PET bottles. A complete 3D modelling of the heat part of the stretch blow molding machine including meshing is a long and complex task. Solving Navier Stokes equation coupled with the thermal problem takes more than one week using ANSYS/Fluent software. The numerical simulation of infrared (IR) heating taking into account the ventilation effect is very time-consuming. This work proposes a simplified approach to achieve quickly the numerical simulation in order to have an estimation of the temperature distribution in the preform. In this approach, the IR heating flux coming from IR lamps and the ventilation model are calculated in a semi analytical way and are applied as the boundary conditions of the simulation in COMSOL where only the preform is meshed. This approach is validated by comparing our numerical results with the experimental temperature distribution of PET preform.

Dimensions and surface roughness of magnesium alloy tubes were evaluated to elucidate the flattening behavior of asperity on the outer surface and the optimal condition for achieving thin wall and high surface quality in the combined process of the hollow sinking after die-less mandrel drawing. ZM21 tubes were drawn using a die after die-less mandrel drawing. Dimensions and surface roughness were measured, and the stress state of the asperity during hollow sinking was evaluated using finite element and slab methods. The results indicated that in hollow sinking after die-less mandrel drawing when the speed ratio was large, both a thin wall and high inner and outer surface qualities can be achieved under low die reduction, where the outer surface roughness was the least, owing to relatively large die pressure and drawing stress. Additionally, enhancing the flattening of the asperity due to bulk plastic deformation in tension was difficult even if drawing stress increased when the speed ratio in die-less mandrel drawing was large. Therefore, when the speed ratio of the die-less mandrel drawing was large before hollow sinking, the largest outer surface flattening was achieved under low die reduction, wherein die pressure was large.

This study deals with the calibration of Bauschinger effect on DP980 and TRIP1180 sheet metals with three cyclic material tests: tension/compression, shear/reverse shear, and bending/reverse bending. An in-plane simple shear jig, in which the grip bolts are evenly positioned surrounding a specimen to prevent the specimen from slipping, is developed for shear/reverse shear test. A new concept of electronic bending/reverse bending tester, which operates on brushless DC motor and can be speed-controlled, is designed for bending/reverse bending tests. In the newly devised bending/reverse bending test, the gaps between specimen and grip make the specimen deform like pure bending with only four points touching. The material parameters of Yoshida-Uemori (YU) model are determined from tension/compression, shear/reverse shear, and bending/reverse bending tests. The calibrated material properties for the Bauschinger effect are verified with the application for U-draw bending test. The springback prediction results based on the three loading/reverse loading tests are comparatively evaluated with various blank holding forces.

The mechanical response of dual phase (DP) steel exhibits a complex dependence on the microstructure. The chemical composition and microstructure characteristics of the phases have significant effects on the contrast between the response of the phases, which affects, not only the strength and ductility, but also the anisotropic response of DP steel under strain path changes. In this work, extended dislocation-based models of the ferrite and martensite phases of DP steel are proposed and used in a finite element based representative volume element approach to account for the contrast between the local response of the phases. The flow stress of each phase is computed as a function of the amount of substitutional and interstitial solute elements and the microstructural characteristics of the phase. Particular attention is paid to the phase model of the martensite phase. The model parameter controlling the storage of dislocations is related to the carbon content, which appears to be the most important parameter affecting the strength of martensite and its contrast with the local response of the ferrite phase. The model predicts a significant effect of the contrast between the local responses of the phases and the microstructure characteristics of each phase on the yield locus after prestraining and on the stress–strain behaviour after strain path change, i.e., forward-reverse shear loading and cyclic uniaxial tension–compression loading.

A cryogenic deep drawing process was proposed for complex curved surface part forming with aluminum alloy friction stir welded (FSW) blanks. The experimental forming limit curves (FLCs) of AA2219 alloy FSW blanks were obtained using the Nakajima tests at -196 °C. The theoretical FLC of base metal (BM) and weld zone for the FSW blank were calculated by M-K theory, respectively. The limited drawing ratio (LDR) was tested by the deep drawing of the hemispherical bottom cylindrical parts, and the splitting behavior of the drawn-part at ultra-low temperature was accurately predicted using the numerical simulations combined with theoretical FLCs. It was found that the forming limits and LDR of the FSW blanks were improved at -196 °C, and the FLD0 and LDR reached to 0.27 and 1.90, respectively. The improved cryogenic deep drawability was attributed to hyper hardening and high plasticity of the FSW blanks, which help to transfer deformation and prevent localized deformation from splitting in weak deformation zone. Finally, three effective methods were further proposed to improve cryogenic formability of FSW blanks. The increased blank holder force can ensure the suppressed co-existence of wrinkling and splitting due to increased resistance to localized deformation ability during cryogenic deep drawing. The strain distribution between the weld and BM zone of the deep drawn parts was more uniform by isothermal condition. Furthermore, the cryogenic formability can be further improved for the FSW blank with an offset weld.

Approximately half of global steel production is dedicated for manufacturing sheets. Due to global warming, geopolitical instabilities and rising raw material costs, recycling sheet metal is increasingly important. Conventional recycling has inefficiencies, therefore improving material efficiency and adopting circular economy strategies is necessary to halve CO2 emissions by 2050. This paper presents a review of sheet metal reuse techniques and introduces an innovative remanufacturing framework of curved steel sheet, with a special focus on the automotive sector and car-body panels. To support the framework presented, an experimental procedure on small-scale samples was carried out. The material tested was DC 0.4 steel parts (0.8 mm thick) characterized by different curvature radii. The material was reshaped and flattened under different conditions to understand the effect of the process variables onto the final quality of the remanufactured parts. The experiments showed that even parts with small curvatures can be flattened and reshaped with success. Lastly, to support the general remanufacturing framework presented, some flattening simulations of a large car-body are presented, revealing the importance of implementing a dwelling stage in the process and the advantage of performing such process with heated tools.

The coupled biaxial tension and shear-biaxial tension deformation responses of a unidirectional non-crimp fabric (UD-NCF) was explored using a novel experimental test setup. A custom multiaxial loading system was used to subject multibranched fabric specimens to combined in-plane tension loads. Biaxial tension tests conducted with varying ratios of deformation along the orthogonal carbon fiber tow and supporting glass fiber yarn directions revealed minor tension-tension deformation coupling over the deformation range considered. Combined shear-equibiaxial tension tests were also conducted with different deformation rates along the fabric diagonal direction, where variations in the force-strain response revealed notable shear-extension coupling. A macroscopic finite element simulation model was developed for the fabric, which employed an available constitutive model that captured the anisotropic hyperelastic response of the fibers. The simulation model accurately predicted the fabric coupled shear-extension deformation for the combined shear-equibiaxial test cases and revealed that the shear angle at the specimen center was limited by the applied tension along the orthogonal fibers. The simulation model was also used to predict shear angle contours for multibranched specimens with different fiber orientations. It was demonstrated that the extent of shear deformation is sensitive to the direction of tension loads. These important findings provide an improved understanding of the coupled deformation modes for UD-NCFs, which will aid in future studies focused on their formability.

To ensure correct filling in the resin transfer molding (RTM) process, adequate numerical models have to be developed in order to correctly capture its physics, so that this model can be considered for process optimization. However, the complexity of the phenomenon often makes it impossible for numerical models to accurately predict its behavior, limiting its usage. To overcome this limitation, numerical models are enriched with measured data to ensure their correct predictability. Nevertheless, the data used is often limited due to practical constraints, such as a limited number of sensors or the high costs of experimental campaigns. In this context, the present paper demonstrates the implementation of a numerical model enriched with data, called Hybrid Twin applied to the RTM process when few sensors are considered in the mold to be injected. The performances of the developed hybrid twin are tested in a virtual test for the injection of a 2D mold, where the hybrid twin constructed using a simplified numerical model allows to accurately predict a complex model’s resin flow-front over its entire time history.